Cas no 168644-93-7 (2,4,5-Trifluorobenzylamine)

• Product Name: 2,4,5-Trifluorobenzylamine
• CAS No: 168644-93-7
• MF: C₇H₆F₃N
• MW: 161.124452114105
• MDL: MFCD00236316
• CID: 92047
• PubChem ID: 2777044
• Update Time: 2025-10-23

2,4,5-Trifluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluorobenzylamine
• Benzenemethanamine, 2,4,5-trifluoro- (9CI)
• 1-(2,4,5-TRIFLUOROPHENYL)METHANAMINE
• (2,4,5-trifluorophenyl)methanamine
• (2,4,5-Trifluorophenyl)methylamine
• SB76356
• EN300-1850824
• CS-0157323
• MFCD00236316
• AKOS006227999
• 168644-93-7
• DTXSID30380347
• FT-0659406
• 2,4,5-trifluorobenzyl amine
• BLJQJQNRXILVTA-UHFFFAOYSA-N
• SY062501
• Benzenemethanamine,2,4,5-trifluoro-
• SCHEMBL620594
• Benzenemethanamine, 2,4,5-trifluoro-
• CK2433
• AS-15004
• DB-120434

• MDL： MFCD00236316
• Inchi： 1S/C7H6F3N/c8-5-2-7(10)6(9)1-4(5)3-11/h1-2H,3,11H2
• InChI Key： BLJQJQNRXILVTA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CN)F)F

Computed Properties

• Exact Mass: 161.04528
• Monoisotopic Mass: 161.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.320
• Melting Point: 274-275 ºC
• Boiling Point: 177 ºC
• Flash Point: 70 ºC
• Refractive Index: 1.48
• PSA: 26.02
• LogP: 2.26290
• Sensitiveness: Air Sensitive
• Solubility: Not determined
• Vapor Pressure: No data available

2,4,5-Trifluorobenzylamine Security Information

• Signal Word：Warning
• Hazard Statement： H314; H318
• Warning Statement： P261; P280; P305+P351+P338; P304+P340; P405; P501
• Hazardous Material transportation number：UN2735
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,4,5-Trifluorobenzylamine

Comprehensive Overview of 2,4,5-Trifluorobenzylamine (CAS No. 168644-93-7): Properties, Applications, and Industry Trends

2,4,5-Trifluorobenzylamine (CAS No. 168644-93-7) is a fluorinated aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a fluorinated benzylamine derivative, it serves as a versatile building block in organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. The presence of three fluorine atoms at the 2, 4, and 5 positions of the benzene ring enhances its electron-withdrawing characteristics, making it invaluable for designing molecules with improved metabolic stability and bioavailability.

In recent years, the demand for fluorinated intermediates like 2,4,5-Trifluorobenzylamine has surged, driven by advancements in drug discovery and crop protection. Researchers frequently search for terms such as "fluorinated amine synthesis" or "CAS 168644-93-7 supplier," reflecting its commercial and scientific relevance. This compound is particularly notable for its role in synthesizing kinase inhibitors and antiviral agents, aligning with global trends in targeted therapies and infectious disease research.

The physicochemical properties of 2,4,5-Trifluorobenzylamine include a molecular weight of 157.12 g/mol and a boiling point of approximately 185–190°C. Its lipophilicity (logP ~1.8) and moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) make it suitable for diverse reaction conditions. Analytical techniques such as HPLC and GC-MS are commonly employed for purity assessment, with industry standards typically requiring ≥97% purity for research applications.

From an industrial perspective, 2,4,5-Trifluorobenzylamine is often discussed alongside keywords like "custom fluorination" and "scalable amine synthesis," highlighting the need for efficient production methods. Innovations in continuous flow chemistry and catalytic fluorination have streamlined its manufacturing, reducing costs and environmental impact. Regulatory compliance, including REACH and GMP guidelines, further underscores its safe handling and transportation protocols.

Emerging applications of CAS 168644-93-7 extend to material science, where its incorporation into polymers enhances thermal stability and chemical resistance. Additionally, its use in PET radiopharmaceuticals exemplifies its cross-disciplinary utility. As sustainability gains traction, searches for "green synthesis of fluorinated amines" have increased, prompting manufacturers to adopt solvent-free or bio-catalytic routes.

In summary, 2,4,5-Trifluorobenzylamine exemplifies the intersection of innovation and practicality in modern chemistry. Its role in addressing challenges like drug resistance and crop yield optimization ensures its continued prominence. For researchers and suppliers, staying abreast of advancements in fluorine chemistry and process optimization will be key to leveraging its full potential.